N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-tert-butyl-2-(4-chloro-3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C14H20ClNO2/c1-9-6-11(7-10(2)13(9)15)18-8-12(17)16-14(3,4)5/h6-7H,8H2,1-5H3,(H,16,17)
• InChI Key: GIKMFMTYWIESAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC(C)(C)C
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol

Description

N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide, also known as BAY 60-2770, is a potent and selective inhibitor of the enzyme soluble guanylate cyclase (sGC). sGC is a key enzyme in the nitric oxide (NO) signaling pathway, which plays a crucial role in regulating cardiovascular and pulmonary function. BAY 60-2770 has been extensively studied for its potential therapeutic applications in various diseases, including pulmonary hypertension, heart failure, and erectile dysfunction.

Mechanism of Action

N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 is a potent and selective inhibitor of sGC, which is a key enzyme in the NO signaling pathway. NO activates sGC, leading to the production of cyclic guanosine monophosphate (cGMP), which in turn, promotes vasodilation and reduces vascular tone. N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 binds to the heme group of sGC, stabilizing the enzyme in its inactive state and preventing NO-mediated activation.
Biochemical and Physiological Effects
N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has been shown to have a number of biochemical and physiological effects. In animal models of pulmonary hypertension, N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has been shown to reduce pulmonary vascular resistance, improve pulmonary hemodynamics, and reduce right ventricular hypertrophy. In animal models of heart failure, N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has been shown to improve cardiac function, reduce myocardial fibrosis, and improve survival. In animal models of erectile dysfunction, N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has been shown to improve erectile function.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has several advantages for lab experiments. It is a potent and selective inhibitor of sGC, making it a useful tool for studying the NO signaling pathway. It has also been extensively studied in preclinical models, providing a wealth of data on its pharmacological effects. However, N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has some limitations for lab experiments. It is a synthetic compound, which may limit its relevance to natural systems. In addition, its potency and selectivity may make it difficult to interpret its effects in complex biological systems.

Future Directions

There are several future directions for research on N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770. One area of interest is its potential therapeutic applications in various diseases, including pulmonary hypertension, heart failure, and erectile dysfunction. Clinical trials are needed to determine the safety and efficacy of N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 in humans. Another area of interest is its mechanism of action and its effects on the NO signaling pathway. Further studies are needed to elucidate the molecular mechanisms underlying its pharmacological effects. Finally, there is interest in developing new sGC inhibitors based on the structure of N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770, which may have improved potency and selectivity.

Synthesis Methods

N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 can be synthesized through a multi-step process involving the reaction of tert-butylamine with 4-chloro-3,5-dimethylphenol to form N-(tert-butyl)-4-chloro-3,5-dimethylphenylamine. This intermediate is then reacted with ethyl chloroacetate to form N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide.

Scientific Research Applications

N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has been shown to improve pulmonary hemodynamics and reduce pulmonary vascular resistance in animal models of pulmonary hypertension. It has also been shown to improve cardiac function and reduce myocardial fibrosis in animal models of heart failure. In addition, N-(tert-butyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide 60-2770 has been shown to improve erectile function in animal models of erectile dysfunction.